Cas no 196607-74-6 (Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI))

• Product Name: Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI)
• CAS No: 196607-74-6
• MF: C₂₇H₄₂O₅
• MW: 446.619389057159
• CID: 1388211
• PubChem ID: 91871146
• Update Time: 2024-03-01

Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (3beta,5alpha,6beta,22xi,25S)-3,6-dihydroxyspirostan-2-one
• Spirostan-2-one, 3,6-dihydroxy-, (3β,5α,6β,25S)- (9CI)
• (-)-Neoporrigenin B
• Neoporrigenin B
• (-)-Porrigenin B
• (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13R,16R,18S,19R)-16,19-dihydroxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-15-one
• CHEBI:175574
• Spirostan-2-one, 3,6-dihydroxy-, (3beta,5alpha,6beta,25S)-
• DTXSID201239606
• 196607-74-6
• 3,6-Dihydroxy-(3beta,5alpha,6beta,25S)-Spirostan-2-one

• Inchi： 1S/C27H42O5/c1-14-5-8-27(31-13-14)15(2)24-23(32-27)11-18-16-9-20(28)19-10-21(29)22(30)12-26(19,4)17(16)6-7-25(18,24)3/h14-21,23-24,28-29H,5-13H2,1-4H3
• InChI Key： BTSHHJQHTVNSLW-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC(C4CC(C(CC4(C)C3CCC12C)=O)O)O

Computed Properties

• Exact Mass: 446.30322444g/mol
• Monoisotopic Mass: 446.30322444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 799
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids